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Compound of Interest

Compound Name:
5-Amino-8-hydroxyquinoline

dihydrochloride

Cat. No.: B1284213 Get Quote

Essential Safety and Handling Guide for 5-
Amino-8-hydroxyquinoline dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Amino-8-hydroxyquinoline dihydrochloride (CAS No. 21302-43-2). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Amino-8-hydroxyquinoline dihydrochloride is classified as a substance that causes skin

and serious eye irritation.[1][2] Therefore, a comprehensive personal protective equipment

strategy is the primary defense against accidental exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Equipment Specification Purpose

Hand Protection Nitrile or Neoprene Gloves
Provides a barrier against skin

contact.[3]

Eye Protection Chemical Splash Goggles

Protects eyes from accidental

splashes of solutions or

airborne powder.[3]

Respiratory Protection
N95 (or higher) Particulate

Respirator

For handling the solid,

powdered form to prevent

inhalation.[3]

Body Protection Laboratory Coat
Protects skin and personal

clothing from contamination.[3]

Face Protection Face Shield

To be worn over chemical

splash goggles when there is a

high risk of splashes.[3][4]

Operational Plan: Step-by-Step Handling
Procedures
All work with 5-Amino-8-hydroxyquinoline dihydrochloride should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.

Preparation:

Before entering the designated handling area, don all required PPE as outlined in Table 1.

Ensure an eyewash station and safety shower are readily accessible.[5]

Prepare your work surface by covering it with an absorbent, disposable material.

Weighing and Solution Preparation:

Handle the solid powder carefully to minimize dust generation.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.
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Experimental Procedures:

Maintain a safe distance from any reactions and use appropriate shielding.

Avoid direct contact with the substance at all times.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2]

Decontaminate all glassware and surfaces that have come into contact with the chemical

using an appropriate solvent, followed by a thorough washing.

Emergency Procedures
Eye Contact: Immediately rinse cautiously with water for several minutes.[2][5] Remove

contact lenses if present and easy to do. Continue rinsing and seek medical attention if

irritation persists.[2]

Skin Contact: Take off contaminated clothing immediately.[2] Wash the affected area with

plenty of soap and water.[2] If skin irritation occurs, seek medical advice.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] Seek

medical attention if you feel unwell.[2]

Ingestion: Rinse mouth with water and seek immediate medical attention.[5]

Disposal Plan
All waste materials contaminated with 5-Amino-8-hydroxyquinoline dihydrochloride must be

treated as hazardous waste.

Waste Collection:

Collect all solid waste, including contaminated gloves, weigh boats, and absorbent paper,

in a designated, clearly labeled hazardous waste container.
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Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste

container.

Waste Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.

Keep containers tightly closed.

Waste Disposal:

Dispose of all hazardous waste in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Chemical and Physical Properties
Property Value

Molecular Formula C₉H₈N₂O · 2HCl

Molecular Weight 233.09 g/mol [1]

Appearance
Orange to Amber to Dark red powder to

crystal[6]

Melting Point 279 °C (decomposes)

Workflow for Safe Handling and Disposal
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Workflow for Handling 5-Amino-8-hydroxyquinoline dihydrochloride

Preparation

Handling

Cleanup & Disposal

Emergency Response
Don PPE:
- Gloves

- Goggles
- Lab Coat
- Respirator

Prepare Workspace:
- Fume Hood

- Bench Cover

Weigh Solid Chemical

Prepare Solution

Perform Experiment

Decontaminate
Glassware & Surfaces

Segregate & Label
Hazardous Waste

Dispose via EHS

Eye Contact:
Rinse with Water

Seek Medical Attention

Skin Contact:
Wash with Soap & Water

Inhalation:
Move to Fresh Air

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1284213?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

